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Quantification of Meso-Zeaxanthin in Trout

Fish Species /
Tissue

Lutein
(ng/g)

(3R,3'R)-
Zeaxanthin
(ng/g)

meso-
Zeaxanthin
(ng/g)

(3S,3'S)-
Zeaxanthin
(ng/g)

Citation

Oncorhynchus
mykiss (Flesh)

38.72 ±

15.87

3.59 ± 1.31 1.18 ± 0.68 1.30 ± 0.51 [1]

Salmo Trutta
(Flesh)

21.38 ±

11.70

2.41 ± 1.12 1.26 ± 0.46 1.37 ± 0.49 [1]

Rainbow Trout
(Skin)

Not

Quantified

Not Quantified Detected Detected [2] [3]

These findings demonstrate that MZ is present in the human food chain, though the concentrations are

substantially lower than lutein [1]. It's important to note that some studies have failed to detect MZ in

commonly consumed fish and seafood, with one study attributing earlier detections to potential analytical

artifacts introduced during the saponification process [4].
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Experimental Protocol for Analysis

The following workflow outlines the detailed methodology used for the extraction, purification, and

quantification of carotenoids from trout flesh [1] [5].
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Start: Homogenized Trout Tissue

Extraction
(Ultra-Turrax Homogenizer)

Solvent: Ethanol with 0.1% BHT

Phase Separation
(Centrifugation)

Collect ethanol phase

Solvent Removal
(Rotary Evaporator)

Liquid-Liquid Extraction
(Hexane/Water)

Collect hexane layer

Sample Purification
(YMC PVA-SIL NP Column)
Isocratic: Hexane/IPA (90:10)

HPLC Quantification
(Daicel Chiralpak AD-3 Column)

Gradient Elution

End: Identification & Quantification
via DAD Detector
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Key Technical Details:

Sample Preparation: Tissue is homogenized with ethanol containing 0.1% Butylated Hydroxytoluene
(BHT) to prevent carotenoid degradation. Work is conducted under amber LED light to prevent

isomerization [5].
Lipid Removal: A crucial purification step using a normal-phase YMC Pack-PVA-SIL-NP semi-

preparative column with an isocratic mobile phase (Hexane:Isopropanol, 90:10 v/v) removes lipids
harmful to the final analytical column [1].

Chiral Separation: Quantification is achieved on a Daicel Chiralpak AD-3 column with a gradient
elution, capable of resolving lutein and the three zeaxanthin stereoisomers based on their chirality [1].

Biological Significance and Research Context

Presence in Macula: MZ is one of the three primary carotenoids in the human macula lutea, where it

is concentrated at the very center and is considered the most powerful antioxidant of the three [2] [3].
Metabolic Pathways: While trout obtain MZ from their diet (e.g., from astaxanthin) [2], research

suggests that in primates, retinal MZ is derived, at least in part, from the metabolic conversion of
dietary lutein [2] [3]. This highlights a key area of ongoing research.

Analytical Discrepancies: The scientific debate, exemplified by conflicting findings [1] [4],
underscores the critical importance of the analytical protocol. The use of chiral chromatography, as

detailed above, is essential for accurate identification and quantification [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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